Cas no 11139-62-1 (5-Quinolinecarboxylicacid, 2-phenyl-)

5-Quinolinecarboxylicacid, 2-phenyl- structure
11139-62-1 structure
Product Name:5-Quinolinecarboxylicacid, 2-phenyl-
CAS No:11139-62-1
MF:C16H11NO2
MW:249.264044046402
CID:161689
PubChem ID:3014662
Update Time:2025-04-19

5-Quinolinecarboxylicacid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinolinecarboxylicacid, 2-phenyl-
    • Chinophene
    • 2-phenylquinoline-5-carboxylic acid
    • 5-Quinolinecarboxylic acid, 2-phenyl-
    • SCHEMBL9225854
    • 2-Phenyl-5-quinolinecarboxylic acid
    • DTXSID90149634
    • 11139-62-1
    • 2-phenyl 5-quinoline carboxylic acid
    • Inchi: 1S/C16H11NO2/c18-16(19)13-7-4-8-15-12(13)9-10-14(17-15)11-5-2-1-3-6-11/h1-10H,(H,18,19)
    • InChI Key: YMKHHGTWRZZWEY-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2C1=CC=C(C1C=CC=CC=1)N=2)=O

Computed Properties

  • Exact Mass: 249.07903
  • Monoisotopic Mass: 249.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Density: 1.28
  • Boiling Point: 483.8°Cat760mmHg
  • Flash Point: 246.4°C
  • Refractive Index: 1.682
  • PSA: 50.19
  • LogP: 3.60000
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